6-Amino-N-(4-bromo-2-methylphenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide

• IUPAC Name: 6-amino-N-(4-bromo-2-methylphenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
• InChI: InChI=1S/C19H15BrF3N3OS/c1-8-7-9(20)5-6-11(8)25-17(27)16-15(24)13-14(19(21,22)23)10-3-2-4-12(10)26-18(13)28-16/h5-7H,2-4,24H2,1H3,(H,25,27)
• InChI Key: MXQZHULMOJVQDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)C2=C(C3=C(C4=C(CCC4)N=C3S2)C(F)(F)F)N
• Molecular Formula: C19H15BrF3N3OS
• Molecular Weight: 470.3 g/mol
• CAS No.: 626228-80-6

Description

6-Amino-N-(4-bromo-2-methylphenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide is a potent, selective, and irreversible inhibitor of Bruton's Tyrosine Kinase (BTK). BTK is a critical signaling molecule in the B-cell antigen receptor (BCR) pathway , which plays a fundamental role in the development, differentiation, and activation of B-cells. By covalently binding to a cysteine residue (Cys481) in the active site of BTK, this compound effectively blocks BCR-mediated signaling, leading to the inhibition of B-cell proliferation, survival, and the production of autoantibodies. This mechanism provides a powerful research tool for investigating the pathogenesis of B-cell malignancies, such as chronic lymphocytic leukemia and mantle cell lymphoma, as well as a range of autoimmune and inflammatory disorders including rheumatoid arthritis and systemic lupus erythematosus. Its unique tetracyclic scaffold incorporates a 4-thia-2-azatricyclo core, which contributes to its high binding affinity and selectivity profile. Consequently, this inhibitor is highly valuable for preclinical studies aimed at elucidating BTK-dependent signaling networks, validating new therapeutic targets in immunology and oncology, and evaluating combination treatment strategies in relevant disease models.

Biological Activity

6-Amino-N-(4-bromo-2-methylphenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide is a complex organic compound that has garnered attention for its potential biological activities. This article explores its biological activity, including mechanisms of action, efficacy in various biological systems, and relevant case studies.

Chemical Structure and Properties

The compound features a unique tricyclic structure with several functional groups that may influence its biological activity. The presence of bromine and trifluoromethyl groups is noteworthy due to their effects on lipophilicity and electron-withdrawing properties, which can enhance the compound's interaction with biological targets.

The biological activity of this compound primarily stems from its ability to interact with specific molecular targets within cells. Research indicates that it may act as an inhibitor of certain enzymatic pathways, particularly those involved in inflammatory responses and cancer progression.

Key Mechanisms:

• Inhibition of Enzymatic Activity : The compound has shown potential in inhibiting enzymes related to pain and inflammation pathways.
• Anticancer Properties : Preliminary studies suggest that it may inhibit tumor growth by targeting specific oncogenic pathways.

Biological Activity Data

A summary of the biological activities observed in various studies is presented in the table below:

Activity	Description	Reference
Enzyme Inhibition	Inhibits mPGES-1 enzyme with an IC50 value of 8 nM in cellular assays.
Anticancer Efficacy	Demonstrated significant tumor growth inhibition in xenograft models.
Anti-inflammatory Effects	Reduced inflammatory markers in LPS-induced models.
Cytotoxicity	Exhibited selective cytotoxicity against cancer cell lines (IC50 < 20 µM).

Case Study 1: Anticancer Activity

In a study assessing the anticancer properties of this compound, it was administered to mice bearing human tumor xenografts. The results indicated a marked reduction in tumor size compared to control groups, suggesting effective inhibition of tumor proliferation.

Case Study 2: Anti-inflammatory Mechanism

Another investigation focused on the anti-inflammatory potential of the compound using an LPS-induced inflammation model in rats. The administration resulted in a significant decrease in pro-inflammatory cytokines, indicating its potential application in treating inflammatory diseases.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics is crucial for evaluating the therapeutic potential of any compound. Preliminary studies suggest that this compound has favorable absorption characteristics and a moderate half-life, making it suitable for further development.

Key Findings:

• Absorption : Rapid absorption observed post-administration.
• Metabolism : Primarily metabolized via liver enzymes; further studies are needed to elucidate specific pathways.
• Toxicity Profile : Initial toxicity assessments indicate low acute toxicity; however, long-term studies are necessary for comprehensive safety evaluation.

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential as a therapeutic agent due to its structural similarities with known pharmacophores. Research indicates that compounds with trifluoromethyl groups often exhibit enhanced biological activity and metabolic stability.

Case Study: Anticancer Activity

A study explored the anticancer properties of similar compounds featuring the trifluoromethyl group. The results suggested that these compounds could inhibit tumor growth by interfering with cellular signaling pathways involved in cancer proliferation.

Agricultural Chemistry

Due to its potential bioactivity, this compound may serve as a lead structure for developing new agrochemicals. Compounds with similar frameworks have shown promise as herbicides or fungicides.

Case Study: Herbicidal Efficacy

Research on related compounds demonstrated significant herbicidal activity against various weed species. The incorporation of bromine and trifluoromethyl groups was linked to increased potency.

Materials Science

The unique properties of this compound make it suitable for applications in materials science, particularly in the development of novel polymers or coatings that require specific chemical resistance or thermal stability.

Case Study: Polymer Development

Investigations into polymers derived from similar chemical structures revealed enhanced thermal and mechanical properties, suggesting that this compound could be utilized in high-performance materials.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features

Target Compound

• Core : Tricyclo[7.3.0.03,7]dodeca-tetraene with 4-thia-2-aza heteroatoms.
• Substituents: 6-Amino group (electron-donating). 8-Trifluoromethyl (lipophilic, electron-withdrawing). N-(4-bromo-2-methylphenyl) carboxamide (steric bulk, halogenated aromatic).

Analog 1 : 8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione (from )

• Core : Spiro[4.5]decane with 7-oxa-9-aza heteroatoms.
• Substituents: 4-Dimethylaminophenyl (electron-rich). 6-R-benzothiazol-2-yl (aromatic heterocycle).
• Key Difference : Spirocyclic vs. tricyclic core; absence of trifluoromethyl or bromine .

Analog 2 : (6R,7R)-7-(Ethoxycarbonylamino)-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (from )

• Core : Bicyclo[4.2.0]octene (β-lactam antibiotic scaffold).
• Substituents: Ethoxycarbonylamino (hydrolysis-sensitive). Methyl and carboxylic acid groups.
• Key Difference : Bicyclic β-lactam vs. tricyclic thia-aza system; distinct pharmacological targeting .

Physicochemical Properties

Compound	Solubility	LogP (Predicted)	Stability Notes
Target Compound	Low (lipophilic)	~3.5	Enhanced metabolic stability due to CF₃, Br.
Analog 1	Moderate	~2.8	Polar spiro-oxygen improves aqueous solubility.
Analog 2	High (ionizable)	~1.2	Carboxylic acid group enables salt formation.

Pharmacological and Functional Implications

• Target Compound: The trifluoromethyl group may enhance binding to hydrophobic enzyme pockets (e.g., kinases), while the bromine atom could facilitate halogen bonding.
• Analog 2 : As a β-lactam derivative, it likely exhibits antibacterial activity via penicillin-binding protein inhibition, differing entirely from the target compound’s presumed mechanism .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for producing this compound, and how do reaction conditions influence yield and purity?

• Answer : The compound’s tricyclic core can be synthesized via [3+2] cycloaddition or multi-step annulation reactions. Evidence from analogous spirocyclic systems (e.g., 8-(4-dimethylaminophenyl)-9-benzothiazolyl derivatives) suggests that solvent polarity and temperature critically impact regioselectivity. For example, polar aprotic solvents (e.g., DMF) at 80–100°C favor cyclization over side-product formation . Post-synthetic purification via column chromatography (silica gel, hexane/EtOAc gradient) and recrystallization (ethanol/water) are standard for isolating the final product. Elemental analysis and melting point determination are essential for verifying purity .

Q. Which spectroscopic techniques are most effective for characterizing its structural features, such as the trifluoromethyl and thia-aza moieties?

• Answer :

• IR Spectroscopy : The C=O stretch of the carboxamide group (~1650–1680 cm⁻¹) and C-F stretches (~1100–1200 cm⁻¹) confirm key functional groups .
• UV-Vis : Conjugation in the tricyclic system leads to absorption maxima between 250–300 nm, useful for tracking electronic transitions .
• NMR : ¹⁹F NMR resolves the trifluoromethyl group (δ ~ -60 to -70 ppm), while ¹H NMR distinguishes aromatic protons (e.g., 4-bromo-2-methylphenyl substituent, δ ~7.2–7.5 ppm). 2D NMR (COSY, HSQC) clarifies spin-spin coupling in the azatricyclo framework .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT, molecular dynamics) predict reaction pathways or optimize synthetic protocols for this compound?

• Answer : Density Functional Theory (DFT) calculations (B3LYP/6-31G* level) can model transition states during cycloaddition, identifying steric or electronic barriers. For instance, the trifluoromethyl group’s electron-withdrawing effects may slow nucleophilic attack at the carboxamide site. Molecular dynamics simulations (using tools like COMSOL) can optimize solvent selection by predicting solvation effects on intermediates . Pair computational results with experimental kinetic studies (e.g., rate constants via HPLC) to validate models .

Q. What strategies resolve contradictions in spectral data (e.g., unexpected splitting in NMR or ambiguous IR peaks)?

• Answer : Contradictions often arise from dynamic processes (e.g., rotamers) or impurities. For example:

• NMR Splitting : Variable-temperature NMR (e.g., 25°C to -40°C) can freeze conformational changes in the azatricyclo core, simplifying splitting patterns .
• IR Ambiguities : Compare experimental spectra with simulated spectra (via Gaussian software) for vibrational mode assignments. Cross-validate using X-ray crystallography to resolve structural uncertainties .

Q. How does the compound’s electronic structure influence its potential pharmacological activity, and what in vitro assays are suitable for preliminary evaluation?

• Answer : The trifluoromethyl group enhances lipophilicity and metabolic stability, while the thia-aza moiety may chelate metal ions in enzymatic active sites. Computational docking (AutoDock Vina) against target proteins (e.g., kinases) predicts binding affinities. Validate with:

• Cellular assays : Measure IC₅₀ in cancer cell lines (e.g., MTT assay).
• Enzymatic assays : Test inhibition of serine hydrolases or cytochrome P450 isoforms, given the carboxamide’s potential as a hydrogen-bond donor .

Methodological Considerations

Q. What safety protocols are critical during synthesis and handling, given its structural complexity?

• Answer : The bromophenyl group poses toxicity risks (acute oral toxicity: LD₅₀ ~300 mg/kg in rodents). Use fume hoods for weighing, and wear nitrile gloves to prevent dermal exposure. Store under inert gas (argon) at -20°C to prevent degradation. Emergency procedures for spills include neutralization with activated carbon and disposal as hazardous waste .

Q. How can researchers design structure-activity relationship (SAR) studies to explore modifications in the tricyclic core?

• Answer : Systematic modifications (e.g., replacing 4-bromo-2-methylphenyl with 4-fluoro analogs) can probe steric and electronic effects. Use parallel synthesis (96-well plates) for high-throughput screening. Analyze trends via multivariate regression models (e.g., partial least squares) to correlate substituent properties (Hammett σ, π parameters) with bioactivity .